molecular formula C11H15NO2S B8810981 Ethyl 2-cyclopentylthiazole-4-carboxylate CAS No. 955399-74-3

Ethyl 2-cyclopentylthiazole-4-carboxylate

Cat. No. B8810981
CAS RN: 955399-74-3
M. Wt: 225.31 g/mol
InChI Key: QDXXBMMHWODBSF-UHFFFAOYSA-N
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Description

Ethyl 2-cyclopentylthiazole-4-carboxylate is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.
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properties

CAS RN

955399-74-3

Product Name

Ethyl 2-cyclopentylthiazole-4-carboxylate

Molecular Formula

C11H15NO2S

Molecular Weight

225.31 g/mol

IUPAC Name

ethyl 2-cyclopentyl-1,3-thiazole-4-carboxylate

InChI

InChI=1S/C11H15NO2S/c1-2-14-11(13)9-7-15-10(12-9)8-5-3-4-6-8/h7-8H,2-6H2,1H3

InChI Key

QDXXBMMHWODBSF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CSC(=N1)C2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Manganese dioxide (24 g) was added to a solution of ethyl 2-cyclopentyl-4,5-dihydrothiazole-4-carboxylate [Carboxylic Acid 2, step b] (3.2 g) in acetonitrile (100 mL) and the resulting mixture heated at reflux overnight. The reaction was allowed to cool and filtered through a pad of Celite. The filter pad was washed with acetonitrile (2×100 mL) and the combined filtrate and washings evaporated. The residue was purified by silica gel chromatography eluting with 9:1 isohexane:ethyl acetate. The fractions containing the product were combined, evaporated and redissolved in ethanol (20 mL). A slurry of palladium on carbon (5%, 0.66 g) in water (0.5 mL) was added and the resulting suspension stirred under an atmosphere of hydrogen at 5 bar pressure for 2 h. The mixture was filtered through a pad of Celite which was washed with ethanol (3×50 mL). The combined filtrate and washings were evaporated to give the subtitled compound as a clear oil. Yield 0.9 g.
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
24 g
Type
catalyst
Reaction Step One

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